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Compound of Interest

Compound Name: Tco-peg2-tco

Cat. No.: B15546493 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the homobifunctional crosslinker,

TCO-PEG2-TCO. It details the molecule's core structure, physicochemical properties, and its

application in advanced bioconjugation strategies, particularly through the inverse-electron-

demand Diels-Alder (IEDDA) cycloaddition. This document serves as a resource for

professionals engaged in drug development, molecular imaging, and the construction of

complex biomolecular architectures.

Core Concepts and Chemical Structure
TCO-PEG2-TCO is a bioorthogonal crosslinking reagent featuring two trans-cyclooctene (TCO)

moieties connected by a short, hydrophilic polyethylene glycol (PEG) linker containing two

ethylene glycol units. The TCO groups are highly strained alkenes that serve as exceptionally

reactive dienophiles for reaction with tetrazine (Tz) partners.[1] This reaction, known as the

inverse-electron-demand Diels-Alder (IEDDA) cycloaddition, is a cornerstone of "click

chemistry".[2] It is prized for its extremely fast reaction kinetics, high specificity, and

biocompatibility, as it proceeds rapidly under physiological conditions without the need for a

catalyst.[1][3]

The PEG linker enhances the aqueous solubility of the molecule, reduces steric hindrance, and

can minimize aggregation of the conjugated biomolecules.[2][4] As a homobifunctional linker,

TCO-PEG2-TCO is ideally suited for crosslinking two molecules that have been modified with

tetrazine groups, facilitating the assembly of antibody-drug conjugates (ADCs), hydrogels, or

surface immobilizations.[2]
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Physicochemical Properties
The quantitative data for TCO-PEG2-TCO and related structures are summarized below. Data

for TCO-PEG2-TCO is inferred from its constituent parts, while data for related linkers are

provided for comparison.

Property
TCO-PEG2-
TCO (Inferred)

TCO-PEG2-
amine[5]

TCO-PEG2-
acid[6]

TCO-PEG2-
DBCO[7]

Chemical

Formula
C₂₄H₃₈N₂O₄ C₁₅H₂₈N₂O₄ C₁₅H₂₅NO₅ C₃₄H₄₁N₃O₆

Molecular Weight

(MW)
434.57 g/mol 300.4 g/mol

329.4 g/mol (for

acid)
587.7 g/mol

Purity >95% (Typical) >95% >95% (Typical) >95% (Typical)

Solubility
DMSO, DMF,

DCM

DMSO, DMF,

DCM

DMSO, DMF,

DCM

DMSO, DMF,

DCM

Storage

Condition
-20°C -20°C -20°C -20°C

Appearance
White to off-white

solid

White to off-white

solid

White to off-white

solid

White to off-white

solid

Note: TCO reagents are not recommended for long-term storage as the TCO moiety can

isomerize to the less reactive cis-cyclooctene (CCO) form.[5][6][7]

Reaction Kinetics
The TCO-tetrazine ligation is renowned for its speed. The second-order rate constants are

among the highest in bioorthogonal chemistry, often orders of magnitude faster than other

methods like copper-catalyzed or strain-promoted alkyne-azide cycloadditions.[3]
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Reaction
Second-Order Rate
Constant (k₂)

Conditions

TCO – Tetrazine (Typical) ~2000 M⁻¹s⁻¹[8] 9:1 Methanol/Water

TCO – Tetrazine (Optimized) Up to 73,000 M⁻¹s⁻¹[9]
Buffered Aqueous Solution,

37°C

s-TCO – Tetrazine (Water

Soluble)
(3,300 ± 40) x 10³ M⁻¹s⁻¹[10] Aqueous Media

Visualization of Key Processes
Diagrams created using the DOT language provide clear visual representations of the chemical

logic and experimental procedures associated with TCO-PEG2-TCO.

The TCO-Tetrazine IEDDA Reaction
The fundamental reaction involves a [4+2] cycloaddition between the TCO dienophile and a

tetrazine diene, followed by a retro-Diels-Alder reaction that irreversibly releases nitrogen gas,

driving the reaction to completion.[3][8]
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Caption: The inverse-electron-demand Diels-Alder (IEDDA) reaction pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15546493?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15546493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow: Crosslinking Two Proteins
This workflow outlines the process of using TCO-PEG2-TCO to crosslink two distinct proteins

(Protein A and Protein B), each of which has been pre-functionalized with a tetrazine moiety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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